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Compound of Interest

Compound Name: Deoxyschizandrin

Cat. No.: B1210598

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the synthetic methodologies for
producing Deoxyschizandrin, a bioactive lignan found in Schisandra chinensis, and its
derivatives. The protocols are intended to serve as a comprehensive resource for researchers
in medicinal chemistry, natural product synthesis, and drug discovery.

Introduction to Deoxyschizandrin

Deoxyschizandrin is a dibenzocyclooctadiene lignan that has garnered significant interest for
its diverse pharmacological activities, including neuroprotective, hepatoprotective, and
anticancer effects. Its complex chemical structure presents a compelling challenge for synthetic
chemists and offers a scaffold for the development of novel therapeutic agents. This document
outlines a key total synthesis approach to Deoxyschizandrin and a proposed method for the
synthesis of its derivatives.

Total Synthesis of (*)-Deoxyschizandrin

A concise total synthesis of (+)-Deoxyschizandrin has been developed, centered around a key
double organocuprate oxidation strategy to form the biaryl bond and the eight-membered ring.
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Experimental Workflow: Total Synthesis of (*)-
Deoxyschizandrin
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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